Cas no 1693762-20-7 (1-(Isothiocyanatomethyl)-1-methylcyclopropane)

• Product Name: 1-(Isothiocyanatomethyl)-1-methylcyclopropane
• CAS No: 1693762-20-7
• MF: C₆H₉NS
• MW: 127.207360029221
• MDL: MFCD30222286
• CID: 5612309
• PubChem ID: 105698047
• Update Time: 2023-09-04

1-(Isothiocyanatomethyl)-1-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-3412346
• 1-(isothiocyanatomethyl)-1-methylcyclopropane
• 1693762-20-7
• 1-(Isothiocyanatomethyl)-1-methylcyclopropane

• MDL： MFCD30222286
• Inchi： 1S/C6H9NS/c1-6(2-3-6)4-7-5-8/h2-4H2,1H3
• InChI Key： KREHMHNWEHCFIO-UHFFFAOYSA-N
• SMILES： S=C=NCC1(C)CC1

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates